Cas no 34333-95-4 (1,2,3,4-Tetraoxo-1,2,3,4-tetrahydronaphthalene Dihydrate)

• Product Name: 1,2,3,4-Tetraoxo-1,2,3,4-tetrahydronaphthalene Dihydrate
• CAS No: 34333-95-4
• MF: C₁₀H₈O₆
• MW: 224.166923522949
• CID: 294771
• PubChem ID: 20977854
• Update Time: 2025-05-20

1,2,3,4-Tetraoxo-1,2,3,4-tetrahydronaphthalene Dihydrate Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Naphthalenetetrone,hydrate (1:2)
• 1,2,3,4-Tetraoxo-1,2,3,4-Tetrahydronaphthalenedihydrate
• naphthalene-1,2,3,4-tetrone,dihydrate
• 1,2,3,4-Naphthalenetetrone,dihydrate (8CI,9CI)
• 1,2,3,4-Tetrahydrotetraoxonaphthalene dihydrate
• 1,2,3,4-Tetraoxo-1,2,3,4-tetrahydronaphthalene Dihydrate
• Tetraoxotetrahydronaphthalene dihydrate
• Naphthalene-1,2,3,4-tetrone--water (1/2)
• 1,2,3,4-tetrahydronaphthalene-1,2,3,4-tetrone dihydrate
• 1,2,3,4-Naphthalenetetrone, hydrate (1:2)
• Naphthalene-1,2,3,4-tetraone dihydrate
• 34333-95-4
• J76UB3UA2A
• UNII-J76UB3UA2A
• NAPHTHALENE-1,2,3,4-TETRONE DIHYDRATE
• SCHEMBL1512563
• 1,2,3,4-naphthalenetetrone dihydrate
• 1,2,3,4-Tetraoxo-1,2,3,4-tetrahydronaphthaline dihydrate
• naphthalene-1,2,3,4-tetrone;dihydrate
• 1,2,3,4-Tetraoxotetralin dihydrate
• Q27281295
• 1,2,3,4-Naphthalenetetrone, dihydrate
• DTXSID40610122

• Inchi： 1S/C10H4O4.2H2O/c11-7-5-3-1-2-4-6(5)8(12)10(14)9(7)13;;/h1-4H;2*1H2
• InChI Key： FSQMCMDIIWIYAQ-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(C2C=CC=CC=21)=O)=O)=O.O.O

Computed Properties

• Exact Mass: 224.03208797g/mol
• Monoisotopic Mass: 224.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Color/Form: Not determined
• Solubility: Not determined

1,2,3,4-Tetraoxo-1,2,3,4-tetrahydronaphthalene Dihydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1,2,3,4-Tetraoxo-1,2,3,4-tetrahydronaphthalene Dihydrate

Comprehensive Guide to 1,2,3,4-Tetraoxo-1,2,3,4-tetrahydronaphthalene Dihydrate (CAS No. 34333-95-4)

1,2,3,4-Tetraoxo-1,2,3,4-tetrahydronaphthalene Dihydrate (CAS No. 34333-95-4) is a unique organic compound with a wide range of applications in chemical research and industrial processes. This compound, also known as tetraoxonaphthalene dihydrate, is characterized by its distinctive molecular structure, which includes four carbonyl groups attached to a naphthalene ring system. Its dihydrate form enhances stability, making it suitable for various laboratory and commercial uses.

The chemical properties of 1,2,3,4-Tetraoxo-1,2,3,4-tetrahydronaphthalene Dihydrate make it a valuable intermediate in organic synthesis. Researchers often utilize this compound for its ability to participate in oxidation reactions and as a precursor for more complex molecules. Its solubility in polar solvents like water and ethanol further broadens its applicability in different experimental setups. The compound's stability under standard conditions ensures consistent performance in both academic and industrial settings.

In recent years, the demand for tetraoxonaphthalene derivatives has surged due to their potential applications in materials science and pharmaceuticals. For instance, its role in the synthesis of advanced polymers and dyes has attracted significant attention. Additionally, the compound's unique electronic properties make it a candidate for use in organic electronics, such as OLEDs and photovoltaic cells. These applications align with the growing interest in sustainable and high-performance materials.

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Another hot topic in the chemical community is the environmental impact of synthetic compounds. 1,2,3,4-Tetraoxo-1,2,3,4-tetrahydronaphthalene Dihydrate is considered relatively benign under normal handling conditions, but proper disposal methods should always be followed to minimize ecological risks. Researchers are increasingly exploring greener synthesis routes for such compounds to align with global sustainability goals.

For those working in analytical chemistry, tetraoxonaphthalene dihydrate serves as a useful reference standard due to its well-defined spectroscopic properties. Its IR and NMR spectra are often used for calibration and method validation in quality control labs. This aspect is particularly relevant for laboratories seeking reliable benchmarks for their instrumentation.

In conclusion, 1,2,3,4-Tetraoxo-1,2,3,4-tetrahydronaphthalene Dihydrate (CAS No. 34333-95-4) is a versatile compound with significant relevance in modern chemistry. Its applications span from organic synthesis to advanced materials, making it a subject of ongoing research and commercial interest. As the chemical industry evolves, this compound is likely to find even broader utility in emerging technologies.